N-(piperidin-4-yl)cyclobutanecarboxamide dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(piperidin-4-yl)cyclobutanecarboxamide dihydrochloride is a chemical compound with the CAS Number: 2613384-53-3 . It has a molecular weight of 255.19 . It is usually available in powder form .
Molecular Structure Analysis
The IUPAC Name for this compound is N-(piperidin-4-yl)cyclobutanecarboxamide dihydrochloride . The InChI Code is 1S/C10H18N2O.2ClH/c13-10(8-2-1-3-8)12-9-4-6-11-7-5-9;;/h8-9,11H,1-7H2,(H,12,13);2*1H . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
N-(piperidin-4-yl)cyclobutanecarboxamide dihydrochloride is a powder that is stored at room temperature . It has a molecular weight of 255.19 .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(piperidin-4-yl)cyclobutanecarboxamide dihydrochloride involves the reaction of piperidine with cyclobutanecarboxylic acid followed by the addition of dihydrochloride to form the final product.", "Starting Materials": [ "Piperidine", "Cyclobutanecarboxylic acid", "Dihydrochloride" ], "Reaction": [ "Step 1: Piperidine is reacted with cyclobutanecarboxylic acid in the presence of a catalyst to form N-(piperidin-4-yl)cyclobutanecarboxamide.", "Step 2: Dihydrochloride is added to the reaction mixture to form N-(piperidin-4-yl)cyclobutanecarboxamide dihydrochloride.", "Step 3: The product is purified through recrystallization or other appropriate methods." ] } | |
CAS RN |
2613384-53-3 |
Molecular Formula |
C10H20Cl2N2O |
Molecular Weight |
255.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.